Cas no 5702-74-9 (N-(4-Isopropylphenyl)acetamide)

N-(4-Isopropylphenyl)acetamide structure
5702-74-9 structure
Product Name:N-(4-Isopropylphenyl)acetamide
CAS No:5702-74-9
Molecular Formula:C11H15NO
Molecular Weight:177.2429
MDL:MFCD00026406
CID:85420
PubChem ID:258025

N-(4-Isopropylphenyl)acetamide Properties

Names and Identifiers

    • N-(4-Isopropylphenyl)acetamide
    • 4'-Isopropylacetanilide
    • 4-ISOPROPYLACETANILIDE
    • 1-(acetylamino)-4-(1-methylethyl)benzene
    • 4-acetaminoisopropylbenzene
    • N-(4-ISOPROPYL-PHENYL)-ACETAMIDE
    • N1-(4-ISOPROPYLPHENYL)ACETAMIDE
    • p-isopropylacetanilide
    • FT-0629679
    • 5702-74-9
    • DTXSID70972508
    • CS-0196064
    • AS-37420
    • N-[4-(Propan-2-yl)phenyl]ethanimidic acid
    • N-Acetyl-4-isopropylaniline
    • NSC86664
    • N-(4-propan-2-ylphenyl)acetamide
    • SCHEMBL104524
    • CHEMBL1973841
    • MFCD00026406
    • AO-548/04413059
    • NSC-86664
    • AKOS002960124
    • BQZWLSZGPBNHDA-UHFFFAOYSA-N
    • HMS551J03
    • A831286
    • MLS-0463337.0001
    • 4-Isopropyl acetanilide
    • NCIOpen2_001029
    • Maybridge1_003545
    • N-(4-isopropylphenyl)acetamide
    • STK217311
    • 4-Isopropylacetanilide
    • N-[4-(propan-2-yl)phenyl]acetamide
    • MDL: MFCD00026406
    • InChIKey: BQZWLSZGPBNHDA-UHFFFAOYSA-N
    • Inchi: InChI=1S/C11H15NO/c1-8(2)10-4-6-11(7-5-10)12-9(3)13/h4-8H,1-3H3,(H,12,13)
    • SMILES: CC(C1=CC=C(NC(C)=O)C=C1)C

Computed Properties

  • Exact Mass: 177.11500
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 177.115
  • Heavy Atom Count: 13
  • Complexity: 357
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.5
  • Tautomer Count: 2
  • Surface Charge: 0
  • Topological Polar Surface Area: 64.4

Experimental Properties

  • LogP: 2.84140
  • PSA: 29.10000
  • Refractive Index: 1.552
  • Boiling Point: 323.7±21.0 °C at 760 mmHg
  • Melting Point: 101-103°C
  • Flash Point: 129.5±22.6 °C
  • Color/Form: Not determined
  • Solubility: Not determined
  • Density: 1.0±0.1 g/cm3

N-(4-Isopropylphenyl)acetamide Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003M23-5g
N-(4-Isopropylphenyl)acetamide
5702-74-9 98%
5g
$38.00 2025-02-20
A2B Chem LLC
AB67755-1g
4-Isopropylacetanilide
5702-74-9 98%
1g
$24.00 2024-04-19
Aaron
AR003MAF-5g
N-(4-Isopropylphenyl)acetamide
5702-74-9 95%
5g
$86.00 2025-01-22
abcr
AB133241-5 g
4'-Isopropylacetanilide; 97%
5702-74-9
5g
€58.30 2022-09-01
Alichem
A019107809-25g
N-(4-Isopropylphenyl)acetamide
5702-74-9 97%
25g
$399.64 2023-09-01
Crysdot LLC
CD12059953-500g
N-(4-Isopropylphenyl)acetamide
5702-74-9 97%
500g
$674
eNovation Chemicals LLC
D766055-5g
N-(4-Isopropylphenyl)acetamide
5702-74-9 97+%
5g
$215 2022-05-25
Fluorochem
040331-1g
N-(4-Isopropyl-phenyl)-acetamide
5702-74-9 97%
1g
£19.00 2022-03-01
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
B21591-5g
4'-Isopropylacetanilide, 97+%
5702-74-9 97+%
5g
¥786.00 2023-03-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1266734-5g
4-Isopropyl acetanilide
5702-74-9 98%
5g
¥939.00

N-(4-Isopropylphenyl)acetamide Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:5702-74-9)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:5702-74-9)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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Amadis Chemical Company Limited
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